Cas no 423768-57-4 (2H-Chromene-3-carbothioamide)

• Product Name: 2H-Chromene-3-carbothioamide
• CAS No: 423768-57-4
• MF: C₁₀H₉NOS
• MW: 191.249561071396
• MDL: MFCD03086175
• CID: 328041
• PubChem ID: 2776559
• Update Time: 2025-06-28

2H-Chromene-3-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2H-Chromene-3-carbothioamide
• 2H-1-Benzopyran-3-carbothioamide
• 2H-Benzopyran-3-thiocarboxamide
• 3-Carbamothioyl-2H-1-benzopyran
• DTXSID30380185
• CHEBI:194811
• 2H-Chromene-3-carbothioic acid amide
• J-509554
• CS-0323213
• AKOS006229232
• MFCD03086175
• SCHEMBL6028658
• 423768-57-4
• AS-9224
• FT-0612478

• MDL： MFCD03086175
• Inchi： 1S/C10H9NOS/c11-10(13)8-5-7-3-1-2-4-9(7)12-6-8/h1-5H,6H2,(H2,11,13)
• InChI Key： KANWCAMIRWAFHH-UHFFFAOYSA-N
• SMILES： S=C(C1=CC2C=CC=CC=2OC1)N

Computed Properties

• Exact Mass: 191.04000
• Monoisotopic Mass: 191.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• Density: 1.32
• Melting Point: 172 °C
• Boiling Point: 355.2°C at 760 mmHg
• Flash Point: 168.6°C
• Refractive Index: 1.683
• PSA: 67.34000
• LogP: 2.44880

2H-Chromene-3-carbothioamide Security Information

• Safety Instruction： S36/37
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 2H-Chromene-3-carbothioamide

2H-Chromene-3-carbothioamide (CAS No. 423768-57-4): A Comprehensive Overview

2H-Chromene-3-carbothioamide, also known by its CAS registry number 423768-57-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of chromenes, which are aromatic heterocycles with a fused benzene ring and a pyrrole-like structure. The presence of the carbothioamide group (-C(S)NH2) introduces unique electronic and structural properties, making it a versatile building block for various applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2H-chromene-3-carbothioamide. Researchers have explored its potential as a precursor for constructing bioactive molecules, functional materials, and advanced polymers. The compound's ability to undergo diverse transformations, such as cyclization, substitution, and addition reactions, has been extensively studied. For instance, studies have demonstrated its role in the formation of heterocyclic frameworks, which are crucial in drug discovery and material engineering.

The electronic properties of 2H-chromene-3-carbothioamide are particularly intriguing. The conjugated system within the chromene framework facilitates efficient electron delocalization, which is advantageous in optoelectronic applications. Recent research has highlighted its potential as a component in organic semiconductors and light-emitting diodes (LEDs). The incorporation of the carbothioamide group further enhances its redox properties, making it a promising candidate for energy-related technologies.

In terms of biological activity, 2H-chromene-3-carbothioamide has shown potential as an antimicrobial agent. Studies have indicated that the compound exhibits inhibitory effects against various pathogens, including bacteria and fungi. This property is attributed to its ability to disrupt cellular membranes and interfere with essential biochemical pathways. Furthermore, ongoing research is exploring its potential as an anti-inflammatory agent, with preliminary results suggesting promising therapeutic applications.

The synthesis of 2H-chromene-3-carbothioamide involves a multi-step process that typically begins with the preparation of chromenone derivatives. The introduction of the carbothioamide group is achieved through nucleophilic substitution or condensation reactions. Recent optimizations in these processes have significantly improved yields and reduced reaction times, making the compound more accessible for large-scale applications.

From an environmental perspective, 2H-chromene-3-carbothioamide demonstrates moderate stability under standard conditions. However, its degradation pathways under various environmental conditions remain an area of active research. Understanding these processes is crucial for assessing its ecological impact and ensuring sustainable practices in its production and application.

In conclusion, 2H-chromene-3-carbothioamide (CAS No. 423768-57-4) is a multifaceted compound with applications spanning organic synthesis, materials science, and pharmacology. Its unique structural features and reactivity make it a valuable tool for researchers across diverse disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.